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Compound of Interest

Compound Name:
4-(4-Aminophenoxy)-N-

methylpicolinamide

Cat. No.: B019265 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the purity of

chemical intermediates is paramount to the integrity and success of their work. This guide

provides a comparative assessment of the purity of commercial-grade 4-(4-Aminophenoxy)-N-
methylpicolinamide, a key intermediate in the synthesis of the multi-kinase inhibitor sorafenib.

The purity of this compound directly influences the quality and impurity profile of the final active

pharmaceutical ingredient (API). This guide also examines the purity of its key starting

materials, as their quality is a critical determinant of the final product's purity.

Comparative Purity Analysis
The purity of commercially available 4-(4-Aminophenoxy)-N-methylpicolinamide and its

precursors is typically determined by High-Performance Liquid Chromatography (HPLC). The

following table summarizes the advertised purity levels from various commercial suppliers. It is

important to note that these are typical values and can vary between batches. Researchers

should always refer to the Certificate of Analysis (CoA) for lot-specific data.
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Compound
Supplier
Category

Advertised
Purity (%)

Analytical
Method

Potential
Impurities

4-(4-

Aminophenoxy)-

N-

methylpicolinami

de

Chemical

Supplier A
≥ 99.0 HPLC

Unreacted

starting

materials,

byproducts from

side reactions.

Chemical

Supplier B
> 98.0 HPLC

Residual

solvents,

unreacted

intermediates.

Chemical

Supplier C
97 HPLC

"Sorafenib

impurity A"

(denotes the

compound itself

as a reference

standard).

Alternative 1: 4-

chloro-N-methyl-

2-

pyridinecarboxa

mide (Starting

Material)

Chemical

Supplier D
> 98.0 HPLC

Isomeric

impurities,

residual starting

materials from its

own synthesis.[1]

Chemical

Supplier E
> 99.0 HPLC

Byproducts from

the chlorination

and amidation

steps.

Alternative 2: 4-

Aminophenol

(Starting

Material)

Chemical

Supplier F
≥ 97.0 - 99.8 HPLC, GC-MS

o-Aminophenol,

4-nitrophenol,

sodium

metabisulfite,

moisture.[2]
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Signaling Pathways and Logical Relationships
The synthesis of 4-(4-Aminophenoxy)-N-methylpicolinamide involves the reaction of 4-

chloro-N-methyl-2-pyridinecarboxamide and 4-aminophenol. The purity of the final product is

logically dependent on the purity of these precursors and the control of the reaction conditions.
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Synthesis Pathway of 4-(4-Aminophenoxy)-N-methylpicolinamide

Starting Materials

Final Product

4-chloro-N-methyl-2-pyridinecarboxamide

Reaction

4-aminophenol

4-(4-Aminophenoxy)-N-methylpicolinamide
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Purity Assessment Workflow

Receive Commercial Sample

Review Certificate of Analysis Visual Inspection

Analytical Method Development/Verification

HPLC Purity Analysis NMR Structural Confirmation & Impurity ID

Data Analysis & Purity Calculation

Compare with Specification & Alternatives

Accept/Reject Batch

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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